Cas no 1093106-70-7 (N1-(2-methoxyethyl)-N1-methyl-benzene-1,3-diamine)

• Product Name: N1-(2-methoxyethyl)-N1-methyl-benzene-1,3-diamine
• CAS No: 1093106-70-7
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 4560329
• PubChem ID: 61297694
• Update Time: 2025-06-15

N1-(2-methoxyethyl)-N1-methyl-benzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(2-Methoxyethyl)-N1-methylbenzene-1,3-diamine
• D80503
• 3-N-(2-methoxyethyl)-3-N-methylbenzene-1,3-diamine
• N1-(2-methoxyethyl)-N1-methyl-benzene-1,3-diamine
• MFCD14617422
• BS-14412
• 1093106-70-7
• CS-0187563
• AKOS010551025
• SCHEMBL16617951

• Inchi： 1S/C10H16N2O/c1-12(6-7-13-2)10-5-3-4-9(11)8-10/h3-5,8H,6-7,11H2,1-2H3
• InChI Key： NOHLUGWQIWAZBL-UHFFFAOYSA-N
• SMILES： O(C)CCN(C)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.5

N1-(2-methoxyethyl)-N1-methyl-benzene-1,3-diamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD00799958)

Additional information on N1-(2-methoxyethyl)-N1-methyl-benzene-1,3-diamine

Comprehensive Overview of N1-(2-methoxyethyl)-N1-methyl-benzene-1,3-diamine (CAS No. 1093106-70-7)

N1-(2-methoxyethyl)-N1-methyl-benzene-1,3-diamine (CAS No. 1093106-70-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique methoxyethyl and methyl substituents on a benzene-1,3-diamine backbone, is widely studied for its potential applications in drug development and advanced material synthesis. Researchers and industry professionals are increasingly interested in its properties, synthesis methods, and potential uses, making it a hot topic in scientific discussions.

The molecular structure of N1-(2-methoxyethyl)-N1-methyl-benzene-1,3-diamine features a benzene ring with two amine groups at the 1 and 3 positions, one of which is substituted with a methyl group and the other with a 2-methoxyethyl group. This configuration imparts unique chemical reactivity and solubility characteristics, making it a versatile intermediate in organic synthesis. The compound's CAS No. 1093106-70-7 is often searched in databases like SciFinder and Reaxys, reflecting its importance in research and development.

One of the most frequently asked questions about N1-(2-methoxyethyl)-N1-methyl-benzene-1,3-diamine is its role in pharmaceutical intermediates. The compound's ability to act as a building block for more complex molecules has made it valuable in the synthesis of drugs targeting neurological and cardiovascular diseases. Additionally, its solubility in organic solvents and stability under various conditions are key factors driving its adoption in industrial applications.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for N1-(2-methoxyethyl)-N1-methyl-benzene-1,3-diamine. The demand for sustainable and efficient chemical processes has led to innovations in catalytic methods and solvent-free reactions, which align with global trends toward reducing environmental impact. This focus on sustainability is a major driver of interest in this compound, as evidenced by its inclusion in recent studies on green synthetic pathways.

Another area of interest is the compound's potential in material science. Its aromatic amine structure makes it a candidate for use in polymers, coatings, and adhesives. The methoxyethyl group, in particular, enhances compatibility with polar substrates, broadening its utility in high-performance materials. Searches for benzene-1,3-diamine derivatives often highlight this compound due to its balanced properties and adaptability.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize N1-(2-methoxyethyl)-N1-methyl-benzene-1,3-diamine. These methods ensure purity and quality, which are critical for its use in sensitive applications. The compound's spectral data and chromatographic behavior are well-documented, aiding researchers in its identification and quantification.

As the scientific community continues to explore the potential of N1-(2-methoxyethyl)-N1-methyl-benzene-1,3-diamine, its relevance in drug discovery and advanced materials is expected to grow. With ongoing research into its properties and applications, this compound remains a focal point for innovation and development in multiple industries.